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Compound of Interest

Compound Name: Titanium(lll) bromide

Cat. No.: B13746535

An In-depth Technical Guide to Titanium(lll) Bromide for Researchers and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties, synthesis protocols, and chemical behavior of titanium(lll) bromide (TiBrs). The
information is tailored for researchers, scientists, and professionals in drug development who
may utilize this compound in various synthetic applications, including as a catalyst for alkene
polymerization.[1]

Core Properties of Titanium(lll) Bromide

Titanium(lll) bromide is an inorganic compound with the chemical formula TiBrs.[1] It presents
as a blue-black, paramagnetic solid with a reddish reflection.[1] The compound is also
described as bluish-black or grey-black crystalline powder or hexagonal plates.[2][3] In this
compound, titanium exists in the +3 oxidation state.[4]

Physicochemical Data

A summary of the key quantitative data for titanium(lll) bromide is presented in the table
below for easy reference and comparison.
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Property Value Source
CAS Number 13135-31-4 [1][2][3][5]
Molecular Formula BrsTi [2][5][6]
Molecular Weight 287.579 g/mol [11[3]

Blue-black or grey-black
Appearance ] ] [1][3]
crystalline solid

- Soluble, resulting in a dark
Water Solubility olet Solition [2]

Experimental Protocols for Synthesis

The synthesis of titanium(lll) bromide can be achieved through several methods. Below are
detailed experimental protocols for two common laboratory-scale preparations.

Method 1: Reduction of Titanium(lV) Bromide with
Hydrogen

This method involves the reduction of titanium(IV) bromide (TiBra4) in a hydrogen atmosphere.
[1] An improved apparatus for this reaction consists of a reaction kettle with a suspended hot
tungsten filament.[7]

Reaction: 2 TiBra + H2 — 2 TiBrs + 2 HBr[1]
Experimental Protocol:

» Apparatus Setup: Assemble a reaction kettle equipped with a reflux condenser and a
centrally located tungsten filament. The setup should allow for the introduction of hydrogen
gas and the heating of the reaction vessel.[7]

e Reactant Introduction: Place titanium(lVV) bromide into the reaction kettle. As TiBra is a solid
at room temperature, it may need to be heated to be transferred.[7]

« Inerting the System: Purge the entire apparatus with a rapid stream of purified hydrogen gas
to remove all air and moisture, preventing the formation of hydrolysis products.[7]
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e Reaction Conditions: Heat the titanium(lV) bromide to its refluxing temperature using a
heating mantle. Simultaneously, heat the tungsten filament to create a hot surface for the
reaction to occur.[7]

e Product Collection: The vapor of the refluxing TiBra reacts with hydrogen at the surface of the
hot filament, forming solid titanium(lll) bromide, which collects at the bottom of the vessel.

[7]

 Purification: The resulting TiBrs product is approximately 98% pure and can be further
purified if necessary.[7]

Method 2: Comproportionation of Titanium Metal and
Titanium(lV) Bromide

This alternative synthesis route involves the reaction of titanium metal with titanium(lV)
bromide.[1]

Reaction: Ti + 3 TiBra — 4 TiBr3[1]
Experimental Protocol:

o Reactant Preparation: In an inert atmosphere (e.g., a glovebox), combine stoichiometric
amounts of titanium metal powder and titanium(IV) bromide in a suitable reaction vessel,
such as a sealed quartz tube.

e Reaction Conditions: Heat the mixture to a temperature sufficient to initiate the reaction. The
exact temperature and reaction time will depend on the scale and specific apparatus used.

e Product Isolation: After the reaction is complete, cool the vessel to room temperature. The
product, titanium(lll) bromide, can then be isolated. Further purification may be required to
remove any unreacted starting materials.

Chemical Reactions and Applications

Titanium(lll) bromide exhibits characteristic chemical reactivity. Upon heating to around
400°C, it undergoes disproportionation to yield titanium(ll) bromide and the more volatile
titanium(l1V) bromide.[1][2]
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Disproportionation Reaction: 2 TiBrs — TiBra + TiBrz[1]

The compound also acts as a Lewis acid and dissolves in donor solvents (L), such as pyridine
or nitriles, to form 3:1 adducts of the type TiBrsLs.[1] One of the notable applications of
titanium(lll) bromide is as a catalyst in the polymerization of alkenes.[1]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of titanium(lll) bromide via the
reduction of titanium(IV) bromide with hydrogen.
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Caption: Workflow for the synthesis of Titanium(lll) Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://wap.guidechem.com/encyclopedia/titanium-bromide-dic1648123.html
https://www.webelements.com/compounds/titanium/titanium_tribromide.html
https://www.gauthmath.com/solution/j0jdzbtU70c/Name-the-compound-TiBr3
https://www.chemsrc.com/en/cas/13135-31-4_1204814.html
https://pubchem.ncbi.nlm.nih.gov/compound/136975
https://nvlpubs.nist.gov/nistpubs/jres/46/jresv46n4p299_a1b.pdf
https://www.benchchem.com/product/b13746535#cas-number-and-molecular-weight-of-titanium-iii-bromide
https://www.benchchem.com/product/b13746535#cas-number-and-molecular-weight-of-titanium-iii-bromide
https://www.benchchem.com/product/b13746535#cas-number-and-molecular-weight-of-titanium-iii-bromide
https://www.benchchem.com/product/b13746535#cas-number-and-molecular-weight-of-titanium-iii-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13746535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13746535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

